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Compound of Interest

Compound Name: C19H26ClN7O

Cat. No.: B10986042

Get Quote

Executive Summary & Pharmacological Profile
Aminopurvalanol A (Chemical Formula: C19H26ClN7O; CAS: 220792-57-4), also known as

NG-97, is a highly potent, cell-permeable, and competitive inhibitor of cyclin-dependent kinases

(CDKs)[1]. By selectively binding to the ATP-binding pocket of specific CDK/cyclin complexes, it

disrupts the phosphorylation cascades essential for cell cycle progression[2].

For drug development professionals and researchers, Aminopurvalanol A serves as a critical

tool compound for investigating cell cycle regulation, inducing cancer cell differentiation, and

exploring neurodegenerative pathways such as TDP-43 stress granule modulation[3]. This

guide provides a self-validating experimental framework to assess its efficacy, cytotoxicity, and

mechanistic action in in vitro models.

Table 1: Pharmacological Profile & Target Selectivity
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Property / Target Value / IC50 Biological Consequence

Molecular Weight 403.9 g/mol High cell permeability[1].

CDK1 / cyclin B 33 nM
Prevents mitotic entry; induces

G2/M arrest[2].

CDK2 / cyclin A & E 33 nM & 28 nM
Impairs S-phase progression

and DNA replication[2].

CDK5 / p35 20 nM
Modulates neuronal

cytoskeletal dynamics[2].

ERK1 / ERK2 12.0 µM / 3.1 µM
Off-target inhibition only at high

concentrations.

Cellular Phenotype 1.25 µM (Arrest)
Accumulation of cells at the

G2/M boundary.

Cellular Phenotype >10.0 µM (Apoptosis)
Triggers programmed cell

death / sub-G1 accumulation.

Mechanism of Action & Pathway Visualization
Aminopurvalanol A acts as a competitive inhibitor of ATP, preventing the kinase activity of CDK

complexes[2]. Without CDK-mediated phosphorylation of key downstream substrates (such as

Histone H1 or Rb), the cell cannot pass the G2/M checkpoint, leading to cytostasis and, at

higher doses, apoptosis[4].
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Caption: Aminopurvalanol A competitively inhibits CDK1/2/5, preventing substrate

phosphorylation and inducing G2/M arrest.

Experimental Design & Causality (E-E-A-T
Principles)
To establish a robust, self-validating assay system, researchers must understand the causality

behind the methodological choices:

Compound Solubilization & Vehicle Control: Aminopurvalanol A is highly lipophilic and

sparingly soluble in aqueous buffers[1]. Stock solutions must be prepared in high-purity

DMSO (up to 30 mg/mL) or DMF[1]. To prevent vehicle-induced cytotoxicity, the final DMSO

concentration in cell culture media must strictly remain

(v/v).

Viability Assay Selection (CCK-8 vs. MTT): For time-course proliferation assays (e.g., in

Hepatocellular Carcinoma lines like Huh7 or Hep3B), the Cell Counting Kit-8 (CCK-8) is

superior to MTT[5]. CCK-8 produces a highly water-soluble formazan dye, eliminating the

need for the DMSO solubilization step required by MTT, thereby reducing handling errors

and allowing for continuous kinetic readings.

Cell Cycle Analysis Specificity: When using Propidium Iodide (PI) for flow cytometry, RNase

A treatment is a non-negotiable step[4]. Because PI intercalates into all double-stranded

nucleic acids (both DNA and RNA), failing to degrade RNA will result in artificially broad

fluorescence peaks, masking the precise G2/M phase boundaries.

Detailed Cell-Based Assay Protocols
Protocol A: Cell Viability & Dose-Response (CCK-8
Assay)
This protocol establishes the

of Aminopurvalanol A in your specific cell line to define the therapeutic window before
proceeding to mechanistic assays[4].
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Materials: Complete culture media, Aminopurvalanol A (10 mM DMSO stock), CCK-8 Reagent,

96-well clear-bottom plates.

Step-by-Step Methodology:

Cell Seeding: Seed cells (e.g., 1,000–5,000 cells/well depending on the growth rate) in 100

µL of complete media in a 96-well plate[5]. Include cell-free wells containing only media as a

background control. Incubate for 24 hours at 37°C, 5%

.

Compound Preparation: Prepare a 2X serial dilution of Aminopurvalanol A in complete

media. Recommended final concentration range: 0.1 µM to 20 µM[5]. Ensure the DMSO

concentration is normalized across all wells (e.g., 0.1%).

Treatment: Remove the overnight media and add 100 µL of the compound dilutions to the

respective wells[4]. Incubate for the desired time points (e.g., 24h, 48h, 72h).

CCK-8 Incubation: Add 10 µL of CCK-8 reagent directly to each well[5]. Incubate for 2 hours

at 37°C.

Data Acquisition: Measure the absorbance at 450 nm using a microplate reader[5].

Analysis: Subtract the background control absorbance. Normalize data to the vehicle-treated

control (100% viability) and calculate the

using non-linear regression (log(inhibitor) vs. normalized response).

Protocol B: Cell Cycle Arrest Analysis (Flow Cytometry)
This assay orthogonally validates that the loss of viability observed in Protocol A is driven by

the expected mechanism of action: G2/M phase arrest.

Materials: 6-well plates, cold PBS, 70% cold Ethanol, Propidium Iodide (PI) staining solution

(50 µg/mL PI, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS)[4].

Step-by-Step Methodology:
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Cell Seeding & Treatment: Seed cells in 6-well plates to reach 50-60% confluency. Treat with

vehicle (DMSO), 1.25 µM Aminopurvalanol A (expected G2/M arrest), and 10 µM (expected

apoptosis) for 24 hours[4],.

Harvesting: Collect the media (which contains floating apoptotic cells), wash the adherent

cells with PBS, and trypsinize. Pool all fractions and centrifuge at 300 x g for 5 minutes.

Fixation: Resuspend the cell pellet in 0.5 mL cold PBS. Add the suspension dropwise into 4.5

mL of ice-cold 70% ethanol while vortexing gently to prevent clumping[4]. Store at -20°C for

at least 2 hours (can be stored for up to a week).

Staining: Centrifuge the fixed cells, wash once with cold PBS to remove residual ethanol,

and resuspend the pellet in 0.5 mL of PI staining solution[4].

Incubation & Acquisition: Incubate for 30 minutes at room temperature in the dark[4]. Analyze

the samples using a flow cytometer. Gate out doublets (using PI-Area vs. PI-Width) and

collect at least 10,000 single-cell events.

Interpretation: Look for an accumulation of cells with 4N DNA content (G2/M phase)

compared to the vehicle control[4].

Protocol C: Target Engagement & Western Blotting
To confirm that Aminopurvalanol A is actively inhibiting CDK complexes inside the cell,

downstream targets must be evaluated[4].

Step-by-Step Methodology:

Lysis: Following a 24-hour treatment with Aminopurvalanol A, lyse cells in ice-cold RIPA

buffer supplemented with protease and phosphatase inhibitors[4].

Quantification: Determine protein concentration using a BCA assay[4].

Electrophoresis & Transfer: Denature samples in Laemmli buffer, resolve equal amounts of

protein (20-30 µg) via SDS-PAGE, and transfer to a PVDF membrane[4].

Immunoblotting: Block the membrane and probe for key cell cycle regulatory proteins: anti-

Cyclin B1, anti-phospho-Cdc2 (Tyr15), anti-Cdc2 (total CDK1), and a loading control (e.g.,
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GAPDH)[4].

Detection: Incubate with HRP-conjugated secondary antibodies and visualize using a

chemiluminescent substrate[4]. Aminopurvalanol A treatment will alter the phosphorylation

state of Cdc2, confirming target engagement at the G2/M transition[4].

Data Interpretation & Troubleshooting
Table 2: Common Experimental Issues and Solutions

Observation / Issue Scientific Causality
Recommended
Optimization

Compound precipitation in

culture media

Aminopurvalanol A is highly

hydrophobic; direct addition to

aqueous media causes

"crashing out"[1].

Prepare a 1000X stock in

100% DMSO. Dilute 1:1000

directly into pre-warmed

complete media immediately

before adding to cells.

Low efficacy at expected

concentrations

High cell density leads to

contact inhibition, reducing the

proportion of actively cycling

cells[4].

Perform a dose-response

curve at a lower initial seeding

density (e.g., 1,000 cells/well)

[4].

Broad, overlapping peaks in

Flow Cytometry

Incomplete RNA degradation

allows PI to bind RNA,

artificially inflating the

fluorescence signal[4].

Ensure RNase A is freshly

added to the PI staining buffer

and incubate for a full 30 mins

at room temperature[4].

High background absorbance

in CCK-8 assay

Phenol red in media or

residual compound color

interfering with the 450 nm

reading[5].

Always include "Media + CCK-

8 + Compound" blank wells to

subtract background

absorbance accurately[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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